Cas no 2060035-69-8 (4-(2,5-dimethylcyclohexyl)aniline)

• Product Name: 4-(2,5-dimethylcyclohexyl)aniline
• CAS No: 2060035-69-8
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD30488404
• CID: 5183284
• PubChem ID: 137702191
• Update Time: 2025-06-09

4-(2,5-dimethylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

• CID 137702191
• Benzenamine, 4-(2,5-dimethylcyclohexyl)-
• 4-(2,5-dimethylcyclohexyl)aniline

• MDL： MFCD30488404
• Inchi： 1S/C14H21N/c1-10-3-4-11(2)14(9-10)12-5-7-13(15)8-6-12/h5-8,10-11,14H,3-4,9,15H2,1-2H3
• InChI Key： QJZYJUTZCWMZKA-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2CC(C)CCC2C)C=C1

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 323.2±21.0 °C(Predicted)
• pka: 5.05±0.10(Predicted)

Additional information on 4-(2,5-dimethylcyclohexyl)aniline

Comprehensive Overview of 4-(2,5-dimethylcyclohexyl)aniline (CAS No. 2060035-69-8)

4-(2,5-dimethylcyclohexyl)aniline, with the CAS number 2060035-69-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic aniline moiety and a substituted cyclohexyl group, which imparts distinct physical and chemical properties.

The molecular formula of 4-(2,5-dimethylcyclohexyl)aniline is C₁₃H₁₉N, and it has a molecular weight of approximately 193.3 g/mol. The compound is typically a white to off-white solid at room temperature and exhibits moderate solubility in organic solvents such as ethanol and acetone. Its melting point ranges from 105°C to 110°C, making it suitable for various synthetic processes that require controlled temperature conditions.

In the realm of pharmaceutical research, 4-(2,5-dimethylcyclohexyl)aniline has shown promise as a potential lead compound for the development of novel drugs. Recent studies have explored its biological activities, particularly its interactions with specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-(2,5-dimethylcyclohexyl)aniline exhibited potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding highlights the compound's potential as a scaffold for the design of new anticancer agents.

Beyond its pharmaceutical applications, 4-(2,5-dimethylcyclohexyl)aniline has also been investigated for its use in materials science. Its unique combination of aromatic and aliphatic functionalities makes it an attractive candidate for the synthesis of advanced polymers and coatings. Research conducted at the University of California in 2022 demonstrated that copolymers derived from 4-(2,5-dimethylcyclohexyl)aniline exhibited enhanced thermal stability and mechanical strength compared to conventional polymers. These properties make it a valuable material for applications in electronics and aerospace industries.

The synthesis of 4-(2,5-dimethylcyclohexyl)aniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromoaniline with 1,3-dimethylcyclohexene in the presence of a palladium catalyst. This palladium-catalyzed cross-coupling reaction is known for its high yield and selectivity, making it a preferred choice for large-scale production. Another approach involves the reductive amination of 4-bromobenzaldehyde with 1,3-dimethylcyclohexaneamine using hydrogen gas over a palladium catalyst. This method offers an alternative route that can be fine-tuned to achieve specific stereochemical configurations.

The safety and environmental impact of 4-(2,5-dimethylcyclohexyl)aniline are critical considerations in its industrial use. While the compound is not classified as hazardous under current regulations, proper handling and storage protocols should be followed to ensure workplace safety. It is recommended to store the compound in a cool, dry place away from strong oxidizers and sources of ignition. Additionally, personal protective equipment such as gloves and safety goggles should be worn during handling to minimize exposure risks.

In conclusion, 4-(2,5-dimethylcyclohexyl)aniline (CAS No. 2060035-69-8) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, the potential uses of this compound are likely to expand even further.